![molecular formula C15H13FN2O2 B6539024 N-[4-(carbamoylmethyl)phenyl]-3-fluorobenzamide CAS No. 1060353-87-8](/img/structure/B6539024.png)
N-[4-(carbamoylmethyl)phenyl]-3-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-[4-(carbamoylmethyl)phenyl]-3-fluorobenzamide” is a compound that has been studied for its potential nootropic effects . It is also known as phenotropil and has been used in research related to brain neurotransmitter receptors .
Synthesis Analysis
The synthesis of this compound involves the N-alkylation of 4 ®-phenyl-2-pyrrolidinone with ethyl bromoacetate in the presence of a strong base . The intermediate N-ethoxycarbonylmethyl-4 ®-phenyl-2-pyrrolidinone is then treated with ammonia .Molecular Structure Analysis
The molecular structure of “N-[4-(carbamoylmethyl)phenyl]-3-fluorobenzamide” has been characterized by various spectroscopic techniques such as FTIR, 1H NMR, 13C NMR, and MS .Mechanism of Action
Target of Action
The primary targets of N-[4-(carbamoylmethyl)phenyl]-3-fluorobenzamide, also known as phenotropil, are neurotransmitter receptors in the brain, including dopamine (DA), serotonin (5-HT), glutamate (NMDA), GABA-A (BDZ), and acetylcholine (nACh) receptors . These receptors play crucial roles in various brain functions, including cognition, mood regulation, and memory.
Mode of Action
Phenotropil interacts with its targets by modulating the density of these neurotransmitter receptors. For instance, it has been found to decrease the number of nACh and NMDA receptors by 46% and 14%, respectively . It also increases the density of dopamine D2 and D3 receptors by 29% and 62%, respectively .
Biochemical Pathways
The compound affects several biochemical pathways associated with the aforementioned neurotransmitters. By modulating the density of these receptors, phenotropil can influence the signaling pathways of dopamine, serotonin, glutamate, GABA, and acetylcholine . The downstream effects of these changes include alterations in mood, cognition, and memory.
Result of Action
The molecular and cellular effects of phenotropil’s action include substantial changes in neurotransmitter receptor densities, which can influence various brain functions. For instance, it can abolish the effect of scopolamine, a drug that induces amnesia, on the benzodiazepine receptors and dopamine D1 receptors . This suggests that phenotropil may have anti-amnestic effects.
Action Environment
Factors such as the presence of other drugs (eg, scopolamine), the physiological state of the individual, and the specific characteristics of the individual’s neurotransmitter receptors could potentially influence the action of phenotropil .
properties
IUPAC Name |
N-[4-(2-amino-2-oxoethyl)phenyl]-3-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FN2O2/c16-12-3-1-2-11(9-12)15(20)18-13-6-4-10(5-7-13)8-14(17)19/h1-7,9H,8H2,(H2,17,19)(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWZJOVKFWIEJCO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C(=O)NC2=CC=C(C=C2)CC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(carbamoylmethyl)phenyl]-3-fluorobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.